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New Iodine-129 Reference Materials Crucial for
Environmental Monitoring
The accurate measurement of Iodine-129 (¹²⁹I), a long-lived radionuclide released from nuclear

activities, is essential for environmental monitoring and radiological protection.[1][2][3][4]

Certified Reference Materials (CRMs) are indispensable for ensuring the quality and

comparability of these measurements. However, the scientific community faces a significant

challenge with the discontinuation of the widely used soil reference material, IAEA-375,

necessitating the certification of new reference materials.[5][6] This guide provides a

comparative overview of newly characterized and potential ¹²⁹I reference materials for

environmental studies, complete with experimental data and detailed analytical protocols.

Comparative Analysis of Iodine-129 Reference
Materials
A comprehensive comparison of various environmental reference materials is crucial for

laboratories to select the most appropriate material for their specific analytical needs. The

following table summarizes the reported ¹²⁹I values and isotopic ratios for several key

materials, including some that are not yet certified for ¹²⁹I but have been extensively studied.
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Reference
Material

Matrix Type

Certified/Re
ported ¹²⁹I
Activity
(Bq/kg)

Certified/Re
ported ¹²⁹I/
¹²⁷I Ratio

Measureme
nt
Technique(
s)

Availability

IAEA-375 Soil
1.7 x 10⁻³

(Certified)

4.16 x 10⁻⁸

(TIMS), 4.88

x 10⁻⁸ (AMS)

AMS, TIMS
No longer

available

NIST SRM

4354

Freshwater

Lake

Sediment

4.4 (± 0.6) x

10⁻²

(Literature

value)

Not Certified AMS, TIMS Available

NIST SRM

4357

Ocean

Sediment
Not Certified Not Certified AMS, TIMS Available

IAEA-418
Mediterranea

n Sea Water

Certified

(value not

specified in

snippets)

- AMS, NAA Available

Chinese Soil

& Sediment

CRMs

Soil &

Sediment

(0.31 - 34.7)

x 10⁶ atoms/g
-

AMS, ICP-

MS

Commercially

Available

NIST SRM

3230

Iodide

Solution

Not

applicable

Level I: 4.920

x 10⁻¹⁰, Level

II: 0.985 x

10⁻¹²

Gravimetric

preparation,

AMS

No longer

available

NIST SRM

4949d

Aqueous

Solution

(2.747 ±

0.030) kBq/g

Not

applicable

Radioactivity

Measurement
Available

Experimental Protocols for ¹²⁹I Determination
The accurate determination of ¹²⁹I in environmental samples at low concentrations requires

sophisticated analytical techniques. Accelerator Mass Spectrometry (AMS) and Thermal

Ionization Mass Spectrometry (TIMS) are two of the most common methods employed for the

certification of reference materials.
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1. Sample Preparation and Chemical Separation:

A critical first step in the analysis of ¹²⁹I in solid matrices like soil and sediment is the extraction

of iodine. Common methods include:

Alkaline Leaching: This method involves leaching the sample in a tetramethylammonium

hydroxide (TMAH) solution.[5]

Combustion: The sample is combusted in a stream of oxygen, and the released iodine is

trapped in a suitable solution.[6]

Solvent Extraction: For liquid samples like seawater, iodine is often extracted using an

organic solvent such as chloroform (CHCl₃) or carbon tetrachloride (CCl₄) after adjusting the

pH and redox state of the sample.[7]

Following extraction, a series of redox steps are often employed to ensure all iodine species

are converted to a single form, typically iodide (I⁻), and to equilibrate the sample iodine with a

known amount of ¹²⁷I carrier.[5][7] The iodine is then precipitated as silver iodide (AgI).[7]

2. Accelerator Mass Spectrometry (AMS) Measurement:

AMS is a highly sensitive technique capable of detecting ultra-trace levels of long-lived

radionuclides like ¹²⁹I. The general procedure is as follows:

The prepared AgI sample is mixed with a binder (e.g., niobium powder) and pressed into a

target holder.[7]

A beam of cesium ions (Cs⁺) is used to sputter the target, producing negative iodine ions

(I⁻).[7]

These ions are accelerated and passed through a magnetic field to separate ¹²⁹I and ¹²⁷I.[7]

The ions are then passed through a "stripper" (a gas or foil) at a high positive potential,

which removes multiple electrons and destroys molecular isobars that could interfere with

the measurement.[7]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.osti.gov/servlets/purl/1367514
https://inl.elsevierpure.com/en/publications/independent-measurements-of-sup129supi-content-in-environmental-r/
https://www-pub.iaea.org/MTCD/Publications/PDF/IAEA-AQ-9_web.pdf
https://www.osti.gov/servlets/purl/1367514
https://www-pub.iaea.org/MTCD/Publications/PDF/IAEA-AQ-9_web.pdf
https://www-pub.iaea.org/MTCD/Publications/PDF/IAEA-AQ-9_web.pdf
https://www-pub.iaea.org/MTCD/Publications/PDF/IAEA-AQ-9_web.pdf
https://www-pub.iaea.org/MTCD/Publications/PDF/IAEA-AQ-9_web.pdf
https://www-pub.iaea.org/MTCD/Publications/PDF/IAEA-AQ-9_web.pdf
https://www-pub.iaea.org/MTCD/Publications/PDF/IAEA-AQ-9_web.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1233664?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The resulting highly charged positive ions are further accelerated and analyzed to determine

the ¹²⁹I/¹²⁷I ratio.[7]

3. Thermal Ionization Mass Spectrometry (TIMS) Measurement:

TIMS is another high-precision technique for isotopic analysis. The process for ¹²⁹I

measurement involves:

The purified iodine sample is loaded onto a metal filament.

The filament is heated to a high temperature, causing the iodine to ionize.

The resulting ions are accelerated and separated by their mass-to-charge ratio in a magnetic

field.

The ion beams corresponding to ¹²⁹I and ¹²⁷I are measured by detectors to determine the

isotopic ratio.

Certification Workflow for New ¹²⁹I Reference
Materials
The development and certification of a new reference material is a rigorous process involving

multiple steps to ensure its homogeneity, stability, and accuracy of the certified values.
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Caption: Workflow for the certification of new Iodine-129 reference materials.

The lack of readily available and widely accepted ¹²⁹I reference materials in environmental

matrices presents a significant challenge to the scientific community. The ongoing

characterization of materials like NIST SRM 4354 and the development of new CRMs are

critical steps in addressing this gap and ensuring the continued accuracy and reliability of

environmental radioactivity measurements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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